2-(5-{[4-(4-pyridinyl)-1-piperidinyl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine

• IUPAC Name: 3-pyrazin-2-yl-5-[(4-pyridin-4-ylpiperidin-1-yl)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C17H18N6O/c1-5-18-6-2-13(1)14-3-9-23(10-4-14)12-16-21-17(22-24-16)15-11-19-7-8-20-15/h1-2,5-8,11,14H,3-4,9-10,12H2
• InChI Key: TVZMWIHTBSEHPA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=NC=C2)CC3=NC(=NO3)C4=NC=CN=C4
• Molecular Formula: C17H18N6O
• Molecular Weight: 322.4 g/mol

Description

2-(5-{[4-(4-pyridinyl)-1-piperidinyl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been studied extensively, and its synthesis method, mechanism of action, and biochemical and physiological effects have been investigated. In Additionally, we will list future directions for further research on this compound.

Mechanism of Action

The mechanism of action of 2-(5-{[4-(4-pyridinyl)-1-piperidinyl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine is not fully understood. However, it is believed to act by inhibiting certain enzymes and proteins involved in cellular processes such as DNA replication and protein synthesis. This compound has been shown to have a selective inhibitory effect on cancer cells, making it a promising candidate for cancer treatment.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, which is a process of programmed cell death. Additionally, it has been shown to inhibit the growth of certain bacteria and fungi, making it a potential candidate for antimicrobial and antifungal therapy.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(5-{[4-(4-pyridinyl)-1-piperidinyl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine in lab experiments is its selective inhibitory effect on cancer cells. This makes it a promising candidate for cancer treatment. Additionally, its antimicrobial and antifungal properties make it a potential candidate for the development of new antibiotics and antifungal agents.
One of the limitations of using this compound in lab experiments is its potential toxicity. Further research is needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several future directions for research on 2-(5-{[4-(4-pyridinyl)-1-piperidinyl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine. One area of interest is in the development of new cancer therapies. This compound has shown promise in inhibiting the growth of certain tumor cells, and further research is needed to determine its potential as a cancer treatment.
Another area of interest is in the development of new antibiotics and antifungal agents. This compound has been shown to have antimicrobial and antifungal properties, and further research is needed to determine its potential as a new class of antibiotics and antifungal agents.
In conclusion, this compound is a chemical compound that has potential applications in various fields of scientific research. Its synthesis method, mechanism of action, and biochemical and physiological effects have been investigated. This compound has shown promise as a cancer treatment and as a new class of antibiotics and antifungal agents. Further research is needed to determine its potential in these areas.

Synthesis Methods

The synthesis of 2-(5-{[4-(4-pyridinyl)-1-piperidinyl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine involves several steps. The starting materials are 4-(4-pyridinyl)-1-piperidine and 2-(5-bromo-1,2,4-oxadiazol-3-yl)pyrazine. The reaction involves the substitution of the bromine atom in the pyrazine ring with the piperidine group, followed by the addition of the oxadiazole group to the pyrazine ring. The final product is obtained after purification and isolation.

Scientific Research Applications

2-(5-{[4-(4-pyridinyl)-1-piperidinyl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine has potential applications in various fields of scientific research. One of the primary areas of interest is in medicinal chemistry, where this compound has been studied for its potential as a drug candidate. It has been found to have antimicrobial, antifungal, and anticancer properties in vitro. Additionally, it has been shown to inhibit the growth of certain tumor cells in vivo.